Cas no 296797-18-7 (3-Bromo-4-methyl-6-(trifluoromethyl)isothiazolo[5,4-b]pyridine)

• Product Name: 3-Bromo-4-methyl-6-(trifluoromethyl)isothiazolo[5,4-b]pyridine
• CAS No: 296797-18-7
• MF: C₈H₄BrF₃N₂S
• MW: 297.094969749451
• CID: 915649
• PubChem ID: 845581
• Update Time: 2025-04-19

3-Bromo-4-methyl-6-(trifluoromethyl)isothiazolo[5,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-6-(trifluoromethyl)isothiazolo[5,4-b]pyridine
• isothiazolo[5,4-b]pyridine, 3-bromo-4-methyl-6-(trifluoromethyl)-
• 3-bromo-4-methyl-6-(trifluoromethyl)-[1,2]thiazolo[5,4-b]pyridine
• 3-BROMO-4-METHYL-6-(TRIFLUOROMETHYL)[1,2]THIAZOLO[5,4-B]PYRIDINE
• HMS1492E13
• SR-01000087789-1
• ChemDiv3_006789
• CCG-25480
• SR-01000087789
• AM-807/25050020
• AKOS003677940
• IDI1_024699
• 296797-18-7
• DTXSID60357143
• STK746883
• BRD-K31279076-001-01-5

• Inchi： 1S/C8H4BrF3N2S/c1-3-2-4(8(10,11)12)13-7-5(3)6(9)14-15-7/h2H,1H3
• InChI Key： IGQITGHMHKUCAQ-UHFFFAOYSA-N
• SMILES： BrC1C2C(=NC(C(F)(F)F)=CC=2C)SN=1

Computed Properties

• Exact Mass: 295.92312
• Monoisotopic Mass: 295.92307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1.795
• Boiling Point: 228.3°C at 760 mmHg
• Flash Point: 91.9°C
• Refractive Index: 1.594
• PSA: 25.78